Cas no 1040636-91-6 (5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 1040636-91-6
• MF: C₂₃H₂₂N₂O₇S
• MW: 470.494985103607
• CID: 5382617
• Update Time: 2025-10-31

5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[5-[[(3,4-Dimethoxyphenyl)sulfonyl]methyl]-2-furanyl]-3-(4-ethoxyphenyl)-1,2,4-oxadiazole
• 5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C23H22N2O7S/c1-4-30-16-7-5-15(6-8-16)22-24-23(32-25-22)20-11-9-17(31-20)14-33(26,27)18-10-12-19(28-2)21(13-18)29-3/h5-13H,4,14H2,1-3H3
• InChI Key： JQDHSMFAJYSDAV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(CS(C3=CC=C(OC)C(OC)=C3)(=O)=O)O2)=NC(C2=CC=C(OCC)C=C2)=N1

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 682.5±65.0 °C(Predicted)
• pka: -1.95±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole

Introduction to 5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole (CAS No. 1040636-91-6)

The compound 5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole, identified by its CAS number 1040636-91-6, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound integrates several key functional groups, including a furan ring, a sulfonamide moiety, and an ethoxy-substituted phenyl group, which collectively contribute to its distinct chemical behavior and biological activity.

In recent years, there has been a growing interest in the development of novel oxadiazole derivatives as pharmacological agents. Oxadiazoles are known for their stability and versatility in drug design, often serving as scaffolds for bioactive molecules. The specific configuration of 5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole positions it as a promising candidate for further exploration in this domain. The presence of the furan ring enhances its potential to interact with biological targets through hydrogen bonding and other non-covalent interactions, while the sulfonamide group improves solubility and metabolic stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the oxadiazole core through cyclocondensation reactions, followed by functionalization with the appropriate substituents. The introduction of the (3,4-dimethoxybenzenesulfonyl)methyl group and the (4-ethoxyphenyl) moiety are critical steps that define the compound's unique properties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

Recent studies have highlighted the biological potential of oxadiazole derivatives in various therapeutic areas. For instance, compounds with similar structural motifs have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The< strong>5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole (CAS No. 1040636-91-6) has been investigated for its potential to modulate these pathways. Preliminary in vitro assays suggest that it exhibits inhibitory activity against certain target enzymes with high selectivity. This makes it an attractive lead compound for further development into a therapeutic agent.

The pharmacokinetic profile of this compound is another area of interest. Its molecular structure suggests good oral bioavailability and metabolic stability, which are essential characteristics for any drug candidate. Computational modeling has been used to predict how the< strong>furan,< strong>sulfonamide, and< strong>ethoxyphenyl groups interact with biological membranes and enzymes. These simulations have provided valuable insights into optimizing the compound's pharmacokinetic properties.

In addition to its potential therapeutic applications, this compound has shown promise in material science applications due to its unique electronic properties. The conjugated system formed by the furan ring and the aromatic substituents can be exploited for designing organic semiconductors and light-emitting diodes (LEDs). Research is ongoing to explore how variations in the substituent pattern can enhance these properties further.

The synthesis and characterization of< strong>5-{5-[(3,4-dimethoxybenzenesulfonyl)methyl]furan-2-yl}-3-(4-ethoxyphenyl)-1,2,4-oxadiazole (CAS No. 1040636-91-6) have been facilitated by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have enabled researchers to confirm the structure of the compound with high precision and to study its interactions with biological targets at a molecular level.

The future direction of research on this compound includes exploring its mechanism of action in detail and optimizing its pharmacological properties through structure-based drug design. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches, scientists aim to unlock the full potential of this innovative molecule.

In conclusion,< strong>5-{5-[ (3 , 4 - dimethoxybenzenesulfonyl ) methyl ] furan - 2 - yl } - 3 - ( 4 - ethoxyphenyl ) - 1 , 2 , 4 - oxadiazole ( CAS No . 1040636 - 91 - 6 ) is a versatile compound with significant implications for both pharmaceuticals and materials science . Its unique structural features make it a valuable tool for research in drug discovery and advanced materials . As further studies continue to elucidate its properties and applications , this molecule is poised to make substantial contributions to science and technology .